Cas no 312608-26-7 (7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one,2-amino-8-(3-pyridinyl)-)

• Product Name: 7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one,2-amino-8-(3-pyridinyl)-
• CAS No: 312608-26-7
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.288340806961
• MDL: MFCD00848685
• CID: 311908
• PubChem ID: 768851
• Update Time: 2025-10-28

7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one,2-amino-8-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one,2-amino-8-(3-pyridinyl)-
• 2-AMINO-8-PYRIDIN-3-YL-7,9-DIOXA-1-THIA-3-AZA-SPIRO[4.5]DEC-2-EN-4-ONE
• 2-amino-8-pyridin-3-yl-7,9-dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one
• HMS2640H16
• SMR000280220
• CCG-15536
• DTXSID70354325
• 312608-26-7
• MLS000710453
• SR-01000400663-1
• AKOS000301304
• SR-01000400663
• CHEMBL1581293
• AK-778/11118062
• 2-amino-8-(pyridin-3-yl)-7,9-dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one
• 2-amino-8-(3-pyridinyl)-7,9-dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one

• MDL： MFCD00848685
• Inchi： 1S/C11H11N3O3S/c12-10-14-9(15)11(18-10)5-16-8(17-6-11)7-2-1-3-13-4-7/h1-4,8H,5-6H2,(H2,12,14,15)
• InChI Key： UWWGZGFIVKNSPJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C21COC(C1C=NC=CC=1)OC2)=O

Computed Properties

• Exact Mass: 265.05200
• Monoisotopic Mass: 265.052112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: -0.4

Experimental Properties

• Density: 1.65
• Boiling Point: 497.9°Cat760mmHg
• Flash Point: 254.9°C
• Refractive Index: 1.752
• PSA: 112.10000
• LogP: 0.58980

7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one,2-amino-8-(3-pyridinyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes

Additional information on 7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one,2-amino-8-(3-pyridinyl)-

7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one, 2-amino-8-(3-pyridinyl) (CAS No. 312608-26-7)

The compound 7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one, 2-amino-8-(3-pyridinyl), also identified by the CAS registry number 312608-26-7, is a complex organic molecule with a spirocyclic structure. This compound belongs to the class of heterocyclic compounds, which are widely studied in organic chemistry and pharmacology due to their unique properties and potential applications in drug design. The molecule features a spiro ring system composed of two fused rings: a six-membered ring containing sulfur (thia) and oxygen atoms, and a five-membered ring containing nitrogen atoms (aza). The presence of these heteroatoms imparts distinct electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of spirocyclic compounds like 7,9-Dioxa-1-thia-3-azaspiro[4.5]dec-2-en-4-one in medicinal chemistry. Researchers have explored its potential as a scaffold for developing bioactive molecules with therapeutic applications. For instance, the amino group (-NH₂) at position 2 and the pyridinyl group (-C₅H₄N) at position 8 provide opportunities for functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles or improved biological activity.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions to form the spirocyclic core. One common approach is the use of nucleophilic substitution or condensation reactions to assemble the necessary building blocks. The presence of electron-withdrawing groups like pyridine can influence the reactivity of the molecule during synthesis, requiring precise control over reaction conditions to achieve high yields and purity.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to modulate specific cellular pathways. Additionally, its structural versatility makes it a candidate for use in agrochemicals or as an intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, which is critical for predicting its reactivity and interactions with biological targets. These studies have also revealed that the molecule exhibits significant π-conjugation due to the presence of aromatic rings, which can influence its stability and optical properties.

Moreover, green chemistry principles have been applied to optimize the synthesis of this compound. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption during production. Such approaches are increasingly important as industries strive to adopt sustainable practices while maintaining high standards of product quality.

In conclusion, 7,9-Dioxa-1-thia-3-Azaspiro[4.5]dec-2-en-4-one (CAS No. 312608–26–7) stands out as a valuable molecule in contemporary chemical research. Its unique structure and functional groups make it a versatile building block for developing innovative compounds with diverse applications across various industries.